Cas no 2377608-86-9 (2-Chloro-4-(dimethoxymethyl)pyridine-5-boronic acid pinacol ester)

• Product Name: 2-Chloro-4-(dimethoxymethyl)pyridine-5-boronic acid pinacol ester
• CAS No: 2377608-86-9
• MF: C₁₄H₂₁BClNO₄
• MW: 313.584843397141
• CID: 5524730
• Update Time: 2025-06-13

2-Chloro-4-(dimethoxymethyl)pyridine-5-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(dimethoxymethyl)pyridine-5-boronic acid pinacol ester
• Pyridine, 2-chloro-4-(dimethoxymethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 2-Chloro-4-(dimethoxymethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

• Inchi： 1S/C14H21BClNO4/c1-13(2)14(3,4)21-15(20-13)10-8-17-11(16)7-9(10)12(18-5)19-6/h7-8,12H,1-6H3
• InChI Key： MTILTFFICNVHNU-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(B2OC(C)(C)C(C)(C)O2)C(C(OC)OC)=C1

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 386.2±42.0 °C(Predicted)
• pka: 0.05±0.10(Predicted)

Additional information on 2-Chloro-4-(dimethoxymethyl)pyridine-5-boronic acid pinacol ester

Comprehensive Overview of 2-Chloro-4-(dimethoxymethyl)pyridine-5-boronic acid pinacol ester (CAS No. 2377608-86-9)

The compound 2-Chloro-4-(dimethoxymethyl)pyridine-5-boronic acid pinacol ester (CAS No. 2377608-86-9) is a highly versatile boronic acid derivative widely utilized in pharmaceutical research, agrochemical development, and material science. Its unique molecular structure, featuring a pyridine ring substituted with a chloro group, a dimethoxymethyl moiety, and a pinacol boronic ester, makes it a valuable intermediate in Suzuki-Miyaura cross-coupling reactions. This reaction is pivotal for constructing carbon-carbon bonds, a cornerstone in modern organic synthesis.

In recent years, the demand for boronic acid pinacol esters has surged due to their stability and reactivity under mild conditions. Researchers and industries are increasingly focusing on sustainable synthesis methods and green chemistry approaches, aligning with global trends toward environmentally friendly practices. The compound’s compatibility with catalytic systems and its role in drug discovery have made it a subject of interest in high-throughput screening and medicinal chemistry.

The 2-Chloro-4-(dimethoxymethyl)pyridine scaffold is particularly noteworthy for its potential in designing kinase inhibitors and antiviral agents, addressing current healthcare challenges such as drug-resistant infections and emerging viral diseases. Its boronic ester functionality also enables applications in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in targeted protein degradation therapies.

From a technical perspective, the compound’s CAS No. 2377608-86-9 ensures precise identification in regulatory and safety documentation, critical for Good Manufacturing Practice (GMP) compliance. Analytical techniques like NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to verify its purity and structural integrity, ensuring reproducibility in research and industrial applications.

Market trends indicate growing interest in custom synthesis and contract research organizations (CROs) offering specialized intermediates like this compound. Its role in bioconjugation and fluorescent labeling further expands its utility in diagnostics and imaging technologies. As the scientific community explores AI-driven drug design, compounds with well-defined reactivity profiles, such as this pyridine boronic ester, are becoming indispensable.

In summary, 2-Chloro-4-(dimethoxymethyl)pyridine-5-boronic acid pinacol ester exemplifies the convergence of chemical innovation and practical applications. Its relevance in life sciences, materials engineering, and catalysis underscores its importance as a building block for future breakthroughs. Researchers are encouraged to explore its potential in multicomponent reactions and heterocyclic chemistry, where its structural features could unlock novel synthetic pathways.